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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

An In-depth Technical Guide on the Core Physical Properties of Selenium Trioxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical

properties of selenium trioxide (SeO₃). The information is curated for researchers, scientists,

and professionals in drug development who require detailed and accurate data on this

compound. All quantitative data are presented in clear, tabular formats for ease of comparison,

and where available, detailed experimental protocols are provided.

General Properties
Selenium trioxide is a white, hygroscopic crystalline solid.[1][2] It is a strong oxidizing agent

and reacts vigorously with water to form selenic acid.[2][3] Due to its reactivity and hygroscopic

nature, handling in a dry, inert atmosphere is crucial.

Quantitative Physical Properties
The key physical properties of selenium trioxide are summarized in the tables below.

Table 1: Fundamental Physical Constants of Selenium Trioxide
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Property Value Reference

Molecular Formula SeO₃ [1]

Molecular Weight 126.96 g/mol [1]

Density 3.44 g/cm³ [1]

Melting Point
118.35 °C (245.03 °F; 391.50

K)
[1]

Boiling Point
Sublimes; Decomposes at 180

°C
[1][2]

Solubility in water Very soluble [1]

Table 2: Crystallographic Data for Tetragonal Selenium Trioxide

Parameter Value Reference

Crystal System Tetragonal [1][4]

Space Group P̅42₁c [4]

Unit Cell Dimensions
a = 9.64 Å, b = 9.64 Å, c =

5.27 Å
[4]

Unit Cell Volume 489.48 Å³ [4]

Se-O bond length (bridging) 1.75 pm and 1.81 pm [1]

Se-O bond length (non-

bridging)
1.54 pm and 1.56 pm [1]

Se-O bond length (monomer,

gas phase)
168.78 pm [1]

Experimental Protocols
Synthesis of Selenium Trioxide
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A common method for the preparation of selenium trioxide involves the dehydration of

anhydrous selenic acid with a strong dehydrating agent like phosphorus pentoxide at elevated

temperatures (150–160 °C).[1] Another reported synthesis is the reaction of liquid sulfur trioxide

with potassium selenate.[1]

Determination of Melting Point
The melting point of selenium trioxide can be determined using the capillary method with a

melting point apparatus.

Experimental Workflow:

Sample Preparation: A small amount of finely powdered, dry selenium trioxide is packed

into a capillary tube to a height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.[5]

Heating: The sample is heated at a steady rate. As the temperature approaches the

expected melting point, the heating rate is reduced to approximately 1-2 °C per minute to

ensure thermal equilibrium.[5]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has transformed into a liquid is the end of the melting

range.[6]
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Melting Point Determination Workflow

Sample Preparation

Measurement

Data Recording

Finely powder SeO3

Pack into capillary tube (2-3 mm)

Place tube in melting point apparatus

Heat at a controlled rate

Observe for phase change

Record temperature of first liquid drop

Record temperature of complete liquefaction
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Caption: Workflow for Melting Point Determination.
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Density Determination
The density of solid selenium trioxide can be determined using gas pycnometry, which is

suitable for powdered or solid samples.

Experimental Protocol:

Sample Preparation: A known mass of selenium trioxide is weighed and placed in the

sample chamber of a gas pycnometer.[7]

Analysis: The chamber is sealed and filled with an inert gas (typically helium) to a known

pressure. The gas is then expanded into a reference chamber of known volume.[7]

Calculation: By measuring the pressure change, the volume of the solid sample can be

accurately determined based on the gas displacement. The density is then calculated by

dividing the mass of the sample by its volume.[7]

Crystal Structure Determination by X-ray Diffraction
The crystal structure of selenium trioxide was determined by single-crystal X-ray diffraction.[8]

Experimental Protocol:

Crystal Growth: Single crystals of selenium trioxide were obtained by slow sublimation in a

high vacuum.[8]

Data Collection: A suitable crystal was mounted on a goniometer. The crystal was then

exposed to a monochromatic X-ray beam, and the diffraction pattern was recorded as the

crystal was rotated.[9]

Structure Solution and Refinement: The positions of the atoms in the crystal lattice were

determined from the intensities of the diffracted X-rays using Fourier synthesis. The

structural model was then refined using least-squares methods to obtain precise bond

lengths and angles.[8]

Vibrational Spectroscopy (FTIR and Raman)
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The vibrational modes of selenium trioxide can be characterized using Fourier Transform

Infrared (FTIR) and Raman spectroscopy.

FTIR Spectroscopy (Solid State):

Sample Preparation: A small amount of selenium trioxide is finely ground with dry

potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet.

[10] Alternatively, for Attenuated Total Reflectance (ATR-FTIR), the solid powder is placed

directly on the ATR crystal.[10]

Data Acquisition: The sample is placed in the IR beam of an FTIR spectrometer, and the

spectrum is recorded. A background spectrum of the KBr pellet or the empty ATR crystal is

also taken and subtracted from the sample spectrum.[11]

Raman Spectroscopy (Solid State):

Sample Preparation: A small amount of the crystalline selenium trioxide is placed on a

microscope slide or in a sample holder.[12]

Data Acquisition: The sample is illuminated with a monochromatic laser beam. The scattered

light is collected and passed through a spectrometer to separate the Raman scattered light

from the Rayleigh scattered light. The resulting Raman spectrum provides information about

the vibrational modes of the molecule.[13]

Physical States and Transitions
Selenium trioxide exists as a solid at room temperature and sublimes upon heating. It

decomposes at temperatures above 180 °C.[1][2] In the solid phase, it exists as a cyclic

tetramer, (SeO₃)₄, with an eight-membered ring structure.[1] In the gas phase, it is an

equilibrium mixture of this tetramer and a planar monomeric SeO₃ molecule.[1]
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Physical States of Selenium Trioxide
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Caption: Phase Transitions of Selenium Trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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